Melezitose dihydrate
Melezitose dihydrate
Brand Name:
Vulcanchem
CAS No.:
10030-67-8
VCID:
VC20875432
InChI:
InChI=1S/C18H32O16.2H2O/c19-1-5-8(23)11(26)13(28)16(30-5)32-15-10(25)7(3-21)33-18(15,4-22)34-17-14(29)12(27)9(24)6(2-20)31-17;;/h5-17,19-29H,1-4H2;2*1H2/t5-,6-,7-,8-,9-,10-,11+,12+,13-,14-,15+,16-,17-,18+;;/m1../s1
SMILES:
C(C1C(C(C(C(O1)OC2C(C(OC2(CO)OC3C(C(C(C(O3)CO)O)O)O)CO)O)O)O)O)O.O.O
Molecular Formula:
C₁₈H₃₂O₁₆ [Anhydrous]
Molecular Weight:
522.5 g/mol
Melezitose dihydrate
CAS No.: 10030-67-8
Cat. No.: VC20875432
Molecular Formula: C₁₈H₃₂O₁₆ [Anhydrous]
Molecular Weight: 522.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 10030-67-8 |
|---|---|
| Molecular Formula | C₁₈H₃₂O₁₆ [Anhydrous] |
| Molecular Weight | 522.5 g/mol |
| IUPAC Name | (2R,3R,4S,5S,6R)-2-[(2S,3S,4R,5R)-4-hydroxy-2,5-bis(hydroxymethyl)-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxolan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;dihydrate |
| Standard InChI | InChI=1S/C18H32O16.2H2O/c19-1-5-8(23)11(26)13(28)16(30-5)32-15-10(25)7(3-21)33-18(15,4-22)34-17-14(29)12(27)9(24)6(2-20)31-17;;/h5-17,19-29H,1-4H2;2*1H2/t5-,6-,7-,8-,9-,10-,11+,12+,13-,14-,15+,16-,17-,18+;;/m1../s1 |
| Standard InChI Key | CFXAVQUXSYFPDE-ZDVKUAOASA-N |
| Isomeric SMILES | C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@H]2[C@@H]([C@H](O[C@@]2(CO)O[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)CO)O)O)O)O)O.O |
| SMILES | C(C1C(C(C(C(O1)OC2C(C(OC2(CO)OC3C(C(C(C(O3)CO)O)O)O)CO)O)O)O)O)O.O.O |
| Canonical SMILES | C(C1C(C(C(C(O1)OC2C(C(OC2(CO)OC3C(C(C(C(O3)CO)O)O)O)CO)O)O)O)O)O.O |
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